N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]butanamide
• InChI: InChI=1S/C19H17F2N3O2S2/c1-2-16(26-15-9-7-14(21)8-10-15)17(25)22-18-23-24-19(28-18)27-11-12-3-5-13(20)6-4-12/h3-10,16H,2,11H2,1H3,(H,22,23,25)
• InChI Key: FORWQXARMRTJGX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NN=C(S1)SCC2=CC=C(C=C2)F)OC3=CC=C(C=C3)F
• Molecular Formula: C19H17F2N3O2S2
• Molecular Weight: 421.5 g/mol

Description

N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide, also known as FNB-TD, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide involves its interaction with the sigma-1 receptor. It has been found to act as an agonist of this receptor, leading to the modulation of various signaling pathways. This modulation can result in the regulation of various physiological processes, including the release of neurotransmitters and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide has been found to have various biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine and serotonin. It has also been found to have anxiolytic and antidepressant effects in animal models. Additionally, N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide has been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide is its high affinity for the sigma-1 receptor, which makes it a useful tool for the study of this receptor and its role in various physiological processes. However, one limitation of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide. One potential direction is the development of new drugs based on N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide for the treatment of neurological disorders. Another potential direction is the study of the sigma-1 receptor and its role in various physiological processes, using N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide as a tool. Additionally, further studies are needed to determine the safety and potential side effects of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide.

Scientific Research Applications

N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation. This makes N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(4-fluorophenoxy)butanamide a potential candidate for the development of new drugs for the treatment of neurological disorders.